5-Azaspiro[2.4]heptan-7-amine, (7R)-

• IUPAC Name: (7R)-5-azaspiro[2.4]heptan-7-amine
• InChI: InChI=1S/C6H12N2/c7-5-3-8-4-6(5)1-2-6/h5,8H,1-4,7H2/t5-/m0/s1
• InChI Key: VBTBUCYRQSUCCE-YFKPBYRVSA-N
• Canonical SMILES: C1CC12CNCC2N
• Isomeric SMILES: C1CC12CNC[C@@H]2N
• Molecular Formula: C6H12N2
• Molecular Weight: 112.17 g/mol

Description

5-Azaspiro[2.4]heptan-7-amine, (7R)- is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of spirocyclic amines and has been found to possess various biochemical and physiological effects.4]heptan-7-amine, (7R)-.

Mechanism of Action

The exact mechanism of action of 5-Azaspiro[2.4]heptan-7-amine, (5-Azaspiro[2.4]heptan-7-amine, (7R)-)- is not fully understood. However, it is believed to act as a positive allosteric modulator of the GABA-A receptor. This results in an increase in the activity of the GABAergic system, which is responsible for inhibiting neuronal activity. The net effect of this is a reduction in excitatory neurotransmission, leading to the observed anticonvulsant, anxiolytic, and antidepressant effects.
Biochemical and Physiological Effects:
In addition to its effects on the GABAergic system, 5-Azaspiro[2.4]heptan-7-amine, (5-Azaspiro[2.4]heptan-7-amine, (7R)-)- has been found to modulate other neurotransmitter systems. It has been shown to increase the release of serotonin and dopamine, which are neurotransmitters involved in regulating mood and behavior. Additionally, it has been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in promoting neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

One advantage of 5-Azaspiro[2.4]heptan-7-amine, (5-Azaspiro[2.4]heptan-7-amine, (7R)-)- is its relatively low toxicity. This makes it a promising candidate for further preclinical studies. However, its low solubility in water can make it difficult to administer in vivo. Additionally, its mechanism of action is not fully understood, which can make it challenging to design experiments to elucidate its effects.

Future Directions

There are several potential future directions for research on 5-Azaspiro[2.4]heptan-7-amine, (5-Azaspiro[2.4]heptan-7-amine, (7R)-)-. One area of interest is its potential as a treatment for neurodegenerative diseases. Studies have shown that it has neuroprotective effects, and further research could explore its potential as a therapeutic agent. Additionally, its effects on the GABAergic and serotonergic systems make it a promising candidate for the treatment of anxiety and depression. Finally, further studies could focus on elucidating its mechanism of action to better understand its effects on neuronal activity.
Conclusion:
In conclusion, 5-Azaspiro[2.4]heptan-7-amine, (5-Azaspiro[2.4]heptan-7-amine, (7R)-)- is a promising compound with potential therapeutic applications. Its anticonvulsant, anxiolytic, and antidepressant effects, as well as its neuroprotective properties, make it a promising candidate for further research. While its mechanism of action is not fully understood, its effects on the GABAergic and serotonergic systems suggest that it may have broad therapeutic potential. Further research is needed to fully elucidate its effects and potential applications.

Scientific Research Applications

5-Azaspiro[2.4]heptan-7-amine, (5-Azaspiro[2.4]heptan-7-amine, (7R)-)- has been extensively studied for its potential therapeutic applications. It has been found to possess anticonvulsant, anxiolytic, and antidepressant properties. Additionally, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.